Cas no 1777812-67-5 (Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate;hydrochloride)

• Product Name: Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate;hydrochloride
• CAS No: 1777812-67-5
• MF: C₁₀H₂₁ClN₂O₃
• MW: 252.738342046738
• CID: 4704592
• Update Time: 2025-10-29

Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• t-Butyl (3S,5R)-3-amino-5-hydroxy-1-piperidinecarboxylate hydrochloride
• tert-butyl (3S,5R)-3-amino-5-hydroxy-1-piperidinecarboxylate hydrochloride
• Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate;hydrochloride

• Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-7(11)4-8(13)6-12;/h7-8,13H,4-6,11H2,1-3H3;1H/t7-,8+;/m0./s1
• InChI Key： IVMXBBYWBPFFBF-KZYPOYLOSA-N
• SMILES： Cl.O[C@H]1CN(C(=O)OC(C)(C)C)C[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 75.8

Additional information on Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate;hydrochloride

Comprehensive Overview of Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate hydrochloride (CAS No. 1777812-67-5)

Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate hydrochloride (CAS No. 1777812-67-5) is a specialized chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique stereochemical configuration at the 3S and 5R positions, making it valuable for asymmetric synthesis and drug development. Its molecular structure combines a tert-butyl carbamate group with an amino-hydroxypiperidine backbone, offering versatile reactivity for medicinal chemistry applications.

The growing demand for chiral building blocks in drug discovery has positioned this compound as a key intermediate in synthesizing bioactive molecules. Researchers frequently employ Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate hydrochloride in developing CNS-targeting therapeutics, owing to its structural similarity to neurotransmitter modulators. Recent studies highlight its potential in creating novel G-protein-coupled receptor (GPCR) ligands, addressing current industry focus on precision medicine approaches.

From a synthetic chemistry perspective, the hydrochloride salt form (CAS 1777812-67-5) enhances the compound's stability and solubility, facilitating its use in diverse reaction conditions. The tert-butoxycarbonyl (Boc) protecting group allows selective deprotection strategies, making this derivative particularly useful in multi-step synthetic routes. Pharmaceutical manufacturers value this characteristic when developing peptidomimetics or small molecule inhibitors with improved metabolic stability.

The compound's stereospecific hydroxyl and amino groups enable precise molecular interactions in biological systems, explaining its frequent appearance in patents for neurological disorder treatments. Analytical data confirms high enantiomeric purity for CAS 1777812-67-5, meeting stringent requirements for preclinical drug development. This quality makes it preferable over racemic mixtures in modern structure-activity relationship (SAR) studies.

Recent advancements in continuous flow chemistry have improved the scalable production of Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate hydrochloride, addressing industry needs for cost-effective chiral intermediates. The compound's compatibility with green chemistry principles aligns with current sustainability trends in pharmaceutical manufacturing. Several published routes demonstrate atom-economical approaches to synthesize this Boc-protected aminohydroxypiperidine derivative.

Quality control protocols for CAS 1777812-67-5 typically involve advanced analytical techniques including HPLC chiral separation, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency for researchers investigating its applications in protease inhibitor design or allosteric modulator development. The compound's physicochemical properties (e.g., melting point range, optical rotation) are well-documented in technical literature.

Market intelligence suggests growing procurement of Tert-butyl (3S,5R)-3-amino-5-hydroxypiperidine-1-carboxylate hydrochloride by contract research organizations specializing in central nervous system drug discovery. The compound's relevance to neurodegenerative disease research (particularly Alzheimer's and Parkinson's pathways) has increased its visibility in scientific databases. Proper storage recommendations emphasize protection from moisture to maintain the hydrochloride salt's integrity over extended periods.

Emerging applications include utilization of this chiral scaffold in developing PET radiotracers for neurological imaging, reflecting the compound's versatility beyond traditional medicinal chemistry. The pharmaceutical industry's shift toward targeted protein degradation strategies has also created new demand for such structurally defined intermediates. Suppliers typically provide detailed certificates of analysis confirming the compound's identity and purity specifications.

Safety documentation for CAS 1777812-67-5 emphasizes standard laboratory precautions when handling fine chemicals, including appropriate ventilation and personal protective equipment. The compound's stability profile permits standard shipping conditions, facilitating global distribution to academic and industrial research facilities. Regulatory status confirms its availability for legitimate research purposes worldwide.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a precursor for multifunctional linker molecules. Its structural features remain attractive for designing next-generation pharmacophores with enhanced blood-brain barrier permeability. The scientific community continues to investigate derivatives of this chiral piperidine scaffold for various therapeutic applications.